Benzo[b]thiophene-2-carboxamide,3-amino-4-ethoxy-7-(hydroxymethyl)-

• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol
• IUPAC Name: 3-amino-4-ethoxy-7-(hydroxymethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C12H14N2O3S/c1-2-17-7-4-3-6(5-15)10-8(7)9(13)11(18-10)12(14)16/h3-4,15H,2,5,13H2,1H3,(H2,14,16)
• InChI Key: ZPXPCLYSVKTANK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=C(SC2=C(C=C1)CO)C(=O)N)N

Description

Benzo[b]thiophene-2-carboxamide,3-amino-4-ethoxy-7-(hydroxymethyl)- is a useful research compound. Its molecular formula is C12H14N2O3S and its molecular weight is 266.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the above benzonitrile intermediate (500 mg, 2.56 mmol) in dry DMF (3 mL) was added 2-mercaptoacetamide (1.1 M in MeOH, 3.50 mL, 3.85 mmol) and sodium ethoxide (2.68 M in EtOH, 1.05 mL, 2.81 mmol). The reaction was stirred at 80° C. overnight, and then it was cooled to room temperature and diluted with 2 M sodium hydroxide solution (30 mL). The precipitate formed was collected by filtration, and dried in vacuo to give the title compound (0.455 g, 1.71 mmol, 88.9%).